Scorodonin
Overview
Description
Scorodonin is a natural product found in Mycetinis scorodonius with data available.
Scientific Research Applications
Antibacterial and Antifungal Properties
Scorodonin, a novel biologically active metabolite isolated from Marasmius scorodonius, demonstrates significant antibacterial and antifungal activities. This antibiotic inhibits the growth of bacteria, yeasts, and filamentous fungi and has been shown to strongly inhibit the incorporation of thymidine and uridine into DNA and RNA in cells of the ascitic form of EHRLICH carcinoma, while not affecting protein synthesis (Anke et al., 1980).
Synthesis and Structural Analysis
The structure of scorodonin, an allenyne with significant antibacterial and antifungal properties, has been synthesized through an enantioselective route. The synthetic allenyne's spectroscopic data are generally consistent with those reported for the natural scorodonin, but slight differences in (13)C NMR have been observed, indicating the complexity and uniqueness of its structure (Ya‐Jun Jian & Yikang Wu, 2010).
properties
CAS RN |
74660-77-8 |
|---|---|
Product Name |
Scorodonin |
Molecular Formula |
C7H7ClO |
Molecular Weight |
142.58 g/mol |
InChI |
InChI=1S/C7H7ClO/c8-6-4-2-1-3-5-7-9/h1,5,9H,6-7H2 |
InChI Key |
BRBJAAXWYUMXBE-UHFFFAOYSA-N |
SMILES |
C(C=C=CC#CCCl)O |
Canonical SMILES |
C(C=C=CC#CCCl)O |
synonyms |
scorodonin |
Origin of Product |
United States |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
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Strategy Settings
| Precursor scoring | Relevance Heuristic |
|---|---|
| Min. plausibility | 0.01 |
| Model | Template_relevance |
| Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
| Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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